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Compound of Interest

Compound Name: 2-Thiophenesulfonyl chloride

Cat. No.: B116581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Thiophenesulfonyl chloride
(CAS No. 16629-19-9), a pivotal reagent in organic synthesis and drug discovery. The

document details its chemical and physical properties, provides an experimental protocol for its

synthesis, and explores its reactivity through kinetic studies of its reactions with anilines and its

solvolysis. Furthermore, this guide delves into the role of 2-Thiophenesulfonyl chloride as a

key intermediate in the synthesis of biologically active compounds, with a particular focus on

the development of β-cell apoptosis suppressors. Safety and handling precautions for this

corrosive compound are also outlined.

Core Properties of 2-Thiophenesulfonyl Chloride
2-Thiophenesulfonyl chloride is a colorless to brown low-melting solid or liquid that is soluble

in organic solvents like chloroform and ethyl acetate. It is sensitive to moisture and reacts with

water.

Physicochemical Data
The key physicochemical properties of 2-Thiophenesulfonyl chloride are summarized in the

table below for easy reference.
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Property Value Reference(s)

CAS Number 16629-19-9

Molecular Formula C₄H₃ClO₂S₂

Molecular Weight 182.65 g/mol

Melting Point 30-32 °C

Boiling Point 130-132 °C at 14 mmHg

EINECS Number 240-677-1

MDL Number MFCD00005426

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Thiophenesulfonyl
chloride.

Spectral Data Details Reference(s)

Infrared (IR) Spectrum

Available from the Coblentz

Society Collection, measured

in a solution of 10% CCl₄ for

the 5000-1330 cm⁻¹ range and

10% CS₂ for the 1330-625

cm⁻¹ range.

Mass Spectrum
Electron Ionization (EI) mass

spectrum is available.

Safety and Handling Information
2-Thiophenesulfonyl chloride is a corrosive compound that causes severe skin burns and

eye damage. Proper safety precautions must be observed during its handling and storage.
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Safety Information Details Reference(s)

GHS Hazard Statement
H314: Causes severe skin

burns and eye damage.

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P302+P361+P354,

P304+P340,

P305+P354+P338, P316,

P321, P363, P405, P501

Storage
Keep in a dark place, under an

inert atmosphere, at 2-8°C.

Synthesis of 2-Thiophenesulfonyl Chloride
A convenient one-step procedure for the preparation of 2-Thiophenesulfonyl chloride
involves the use of a 1:1 N,N-dimethylformamide-sulfuryl chloride (DMF-SO₂Cl₂) complex.

Experimental Protocol: Synthesis using DMF-SO₂Cl₂
Complex
Materials:

N,N-dimethylformamide (DMF)

Sulfuryl chloride (SO₂Cl₂)

Thiophene

Chloroform (CHCl₃)

5% Sodium bicarbonate (NaHCO₃) solution

Water

Ice
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Procedure:

Freshly distilled SO₂Cl₂ (17.6 g, 0.13 mol) is added dropwise with shaking to ice-cooled DMF

(9.5 g, 0.13 mol). The temperature is maintained below 25°C during the addition.

The resulting hygroscopic solid complex is formed within 10 minutes and is held at the same

temperature for an additional 30 minutes.

Thiophene (8.4 g, 0.1 mol) is added to the complex, and the mixture is heated on a water

bath at 95-98°C for 1 hour with occasional shaking.

The viscous brown mixture is then cooled, poured into ice-water, and extracted with CHCl₃.

The CHCl₃ solution is washed successively with water, 5% NaHCO₃ solution, and water, and

then dried.

Evaporation of the solvent leaves a liquid, which is distilled in vacuo to yield 2-
Thiophenesulfonyl chloride.

Reactants & Reagents

Reaction & Workup Final ProductThiophene

Heating at 95-98°C

DMF-SO₂Cl₂ Complex

Aqueous Workup & Extraction
Cooling & Quenching

Vacuum Distillation
Crude Product

2-Thiophenesulfonyl chloridePurified Product

Click to download full resolution via product page

Workflow for the synthesis of 2-Thiophenesulfonyl chloride.

Reactivity and Kinetic Studies
The reactivity of 2-Thiophenesulfonyl chloride has been investigated through kinetic studies

of its reactions with nucleophiles, such as anilines, and through solvolysis in various solvent

systems.
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Reaction with Anilines
The kinetics of the reaction of 2-Thiophenesulfonyl chloride with substituted anilines in

methanol have been reported. These studies are essential for understanding the reaction

mechanism and the influence of substituents on the reaction rate.

Experimental Protocol: Kinetic Study of Reaction with Aniline (Illustrative)

This protocol is based on general methods for studying the kinetics of reactions between

sulfonyl chlorides and anilines.

Materials:

2-Thiophenesulfonyl chloride

Aniline (and substituted anilines)

Methanol (spectroscopic grade)

UV-Vis Spectrophotometer with a thermostatted cell holder

Procedure:

Preparation of Solutions: Prepare stock solutions of 2-Thiophenesulfonyl chloride and

aniline of known concentrations in methanol.

Kinetic Runs:

Equilibrate the aniline solution in a quartz cuvette in the thermostatted cell holder of the

UV-Vis spectrophotometer at a constant temperature (e.g., 25°C).

Initiate the reaction by adding a small, known volume of the 2-Thiophenesulfonyl
chloride stock solution to the cuvette.

Immediately begin recording the absorbance at a predetermined wavelength (where the

product absorbs maximally and the reactants have minimal absorbance) as a function of

time.
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Data Analysis:

The reaction is typically pseudo-first-order with respect to the sulfonyl chloride when the

aniline is in large excess.

The pseudo-first-order rate constant (k') can be determined by plotting ln(A∞ - At) versus

time, where A∞ is the final absorbance and At is the absorbance at time t.

The second-order rate constant (k₂) can then be calculated by dividing k' by the

concentration of aniline.

Preparation Kinetic Measurement Data Analysis

Prepare Stock Solutions Mix Reactants in Cuvette Monitor Absorbance vs. Time Plot ln(A∞ - At) vs. Time Determine k' (pseudo-first-order) Calculate k₂ (second-order)

Click to download full resolution via product page

Experimental workflow for the kinetic study of the reaction with aniline.

Solvolysis
The kinetics of the solvolysis of 2-Thiophenesulfonyl chloride have been studied in various

binary solvent mixtures. These studies provide insights into the reaction mechanism and the

role of the solvent in the transition state.

Experimental Protocol: Kinetic Study of Solvolysis (Illustrative)

This protocol is based on general methods for studying the solvolysis of sulfonyl chlorides.

Materials:

2-Thiophenesulfonyl chloride

Various solvents (e.g., water, ethanol, acetone, and their mixtures)

Conductivity meter or a pH meter/autotitrator
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Procedure:

Preparation of Solutions: Prepare a stock solution of 2-Thiophenesulfonyl chloride in a

suitable inert solvent (e.g., acetone).

Kinetic Runs:

Place a known volume of the desired solvent or solvent mixture in a thermostatted

reaction vessel.

Initiate the reaction by injecting a small, known volume of the 2-Thiophenesulfonyl
chloride stock solution into the solvent.

Monitor the progress of the reaction by measuring the change in conductivity or by titrating

the liberated hydrochloric acid with a standard base at regular time intervals.

Data Analysis:

The first-order rate constant (k) can be determined by plotting the natural logarithm of the

concentration of the unreacted sulfonyl chloride (or a property proportional to it) versus

time.

Preparation Kinetic Measurement Data Analysis

Prepare Stock Solution in Inert Solvent Inject into Thermostatted Solvent Monitor Conductivity or HCl concentration vs. Time Plot ln([Substrate]) vs. Time Determine First-Order Rate Constant (k)

Click to download full resolution via product page

Experimental workflow for the kinetic study of solvolysis.

Role in Drug Development
2-Thiophenesulfonyl chloride is a valuable building block in the synthesis of various

pharmaceuticals. Of particular interest to drug development professionals is its use as an

intermediate in the synthesis of β-cell apoptosis suppressors.
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Synthesis of β-Cell Apoptosis Suppressors
Pancreatic β-cell apoptosis is a key factor in the pathogenesis of type 1 and type 2 diabetes.

The development of small molecules that can suppress this process is a major goal in diabetes

research. 2-Thiophenesulfonyl chloride has been utilized in the diversity-oriented synthesis

of a library of compounds, from which a potent suppressor of cytokine-induced β-cell apoptosis

was identified. This suppressor was found to restore glucose-stimulated insulin secretion in a

rat β-cell line.

The general strategy involves the use of 2-Thiophenesulfonyl chloride to introduce the 2-

thiophenesulfonyl moiety into a molecular scaffold, which is then further elaborated to generate

a library of diverse compounds for screening.

Apoptosis Signaling Pathway and Potential Intervention
Apoptosis, or programmed cell death, is a tightly regulated process involving a cascade of

signaling events. A simplified representation of the intrinsic (mitochondrial) pathway of

apoptosis is shown below. A suppressor of β-cell apoptosis, synthesized using 2-
Thiophenesulfonyl chloride, would act to inhibit one or more steps in this pathway, thereby

promoting cell survival.
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Simplified intrinsic apoptosis pathway and potential points of intervention.
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Conclusion
2-Thiophenesulfonyl chloride is a versatile and reactive compound with significant

applications in organic synthesis and medicinal chemistry. Its well-defined properties and

reactivity make it a valuable tool for researchers. The ability to incorporate the 2-

thiophenesulfonyl group into molecules has led to the discovery of compounds with important

biological activities, such as the suppression of β-cell apoptosis, highlighting its potential in the

development of new therapeutics. A thorough understanding of its properties, synthesis, and

reactivity, coupled with stringent safety measures, is essential for its effective and safe

utilization in a research and development setting.

To cite this document: BenchChem. [In-Depth Technical Guide to 2-Thiophenesulfonyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116581#2-thiophenesulfonyl-chloride-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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